![molecular formula C14H11ClFNOS B5873602 3-(2-chloro-6-fluorophenyl)-N-(2-thienylmethyl)acrylamide](/img/structure/B5873602.png)
3-(2-chloro-6-fluorophenyl)-N-(2-thienylmethyl)acrylamide
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Overview
Description
3-(2-chloro-6-fluorophenyl)-N-(2-thienylmethyl)acrylamide, also known as CFTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CFTA belongs to the class of acrylamide derivatives and has been found to possess various biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.
Mechanism of Action
The mechanism of action of 3-(2-chloro-6-fluorophenyl)-N-(2-thienylmethyl)acrylamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways and enzymes involved in cellular processes. In cancer research, this compound has been found to inhibit the PI3K/Akt/mTOR signaling pathway and induce the expression of pro-apoptotic proteins. In inflammation research, this compound has been found to inhibit the activation of NF-kappaB and reduce the production of pro-inflammatory cytokines. In microbial infection research, this compound has been found to disrupt the cell membrane and inhibit the growth and proliferation of bacterial and fungal strains.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, antitumor, and antimicrobial activities. In cancer research, this compound has been found to induce apoptosis and cell cycle arrest in cancer cells. In inflammation research, this compound has been found to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-kappaB. In microbial infection research, this compound has been found to exhibit antimicrobial activity against various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
3-(2-chloro-6-fluorophenyl)-N-(2-thienylmethyl)acrylamide has several advantages and limitations for lab experiments. One of the major advantages is its potential therapeutic applications in various diseases, including cancer, inflammation, and microbial infections. Another advantage is its relatively simple synthesis method, which makes it easier to produce in large quantities. However, one of the major limitations is the lack of understanding of its mechanism of action, which hinders its further development as a therapeutic agent. Another limitation is the need for further studies to determine its toxicity and safety profile.
Future Directions
There are several future directions for the study of 3-(2-chloro-6-fluorophenyl)-N-(2-thienylmethyl)acrylamide. One of the future directions is to further investigate its mechanism of action and identify its molecular targets. Another future direction is to optimize its synthesis method and develop more efficient and cost-effective methods. Another future direction is to evaluate its safety and toxicity profile in animal models and human trials. Finally, another future direction is to explore its potential applications in other diseases, such as autoimmune diseases and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases, including cancer, inflammation, and microbial infections. This compound can be synthesized using various methods, including the one-pot synthesis method and the microwave-assisted method. This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, antitumor, and antimicrobial activities. However, further studies are needed to fully understand its mechanism of action, toxicity, and safety profile.
Synthesis Methods
3-(2-chloro-6-fluorophenyl)-N-(2-thienylmethyl)acrylamide can be synthesized using various methods, including the one-pot synthesis method and the microwave-assisted method. The one-pot synthesis method involves the reaction of 2-chloro-6-fluoroaniline, 2-thiophenemethanol, and acryloyl chloride in the presence of a base catalyst. The reaction mixture is then purified using column chromatography to obtain the desired product. The microwave-assisted method involves the reaction of 2-chloro-6-fluoroaniline, 2-thiophenemethanol, and acryloyl chloride in the presence of a solvent and a microwave irradiation source. This method has been found to be more efficient and faster than the one-pot synthesis method.
Scientific Research Applications
3-(2-chloro-6-fluorophenyl)-N-(2-thienylmethyl)acrylamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and microbial infections. In cancer research, this compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In inflammation research, this compound has been found to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-kappaB, a key transcription factor involved in the inflammatory response. In microbial infection research, this compound has been found to exhibit antimicrobial activity against various bacterial and fungal strains.
Properties
IUPAC Name |
(E)-3-(2-chloro-6-fluorophenyl)-N-(thiophen-2-ylmethyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClFNOS/c15-12-4-1-5-13(16)11(12)6-7-14(18)17-9-10-3-2-8-19-10/h1-8H,9H2,(H,17,18)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKTIIMNRSILKJN-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C=CC(=O)NCC2=CC=CS2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)/C=C/C(=O)NCC2=CC=CS2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClFNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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